E-2,4,4,4-Tetrafluoro-2-butene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
E-2,4,4,4-Tetrafluoro-2-butene is a useful research compound. Its molecular formula is C4H4F4 and its molecular weight is 128.07 g/mol. The purity is usually 95%.
The exact mass of the compound (E)-2,4,4,4-Tetrafluoro-2-butene; 98% is 128.02491278 g/mol and the complexity rating of the compound is 99.1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Efficient Synthesis of Perfluorinated 1,3-Dithioles
Research by Petrov (2021) explored the reaction of partially fluorinated olefins with fluorinated thioketones, which led to the efficient synthesis of perfluorinated 1,3-dithioles. This method avoids the formation of undesirable polysulfides, common in reactions involving fully fluorinated olefins, by using monohydrofluorolefins, including compounds similar to "(E)-2,4,4,4-Tetrafluoro-2-butene." This process resulted in previously unknown perfluorinated 2,2-bis(trifluoromethyl)-1,3-dithioles, marking a significant advancement in fluorine chemistry and material science due to the unique properties of perfluorinated compounds (Petrov, 2021).
Stereochemistry and Polymerization
In the realm of polymer science, Milano et al. (2005) provided insights into the polymerization of 2-butene isomers using Ni(II) Brookhart-type catalysts. Their study, although not directly involving "(E)-2,4,4,4-Tetrafluoro-2-butene," offers valuable context about the stereospecific addition and polymerization reactions that could be applicable to similar fluorinated olefins. This research helps understand the stereochemical aspects of olefin polymerization, which is crucial for designing polymers with desired physical properties (Milano et al., 2005).
Properties
IUPAC Name |
(E)-1,1,1,3-tetrafluorobut-2-ene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4F4/c1-3(5)2-4(6,7)8/h2H,1H3/b3-2+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSPVOSOCAZPIJQ-NSCUHMNNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(F)(F)F)/F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4F4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.